2-bromo-6,7-dimethoxy-3,4-dihydronaphthalen-1(2H)-one

• CAS RN: 54714-44-2
• Molecular Formula: C12H13BrO3
• Molecular Weight: 285.13 g/mol
• IUPAC Name: 2-bromo-6,7-dimethoxy-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C12H13BrO3/c1-15-10-5-7-3-4-9(13)12(14)8(7)6-11(10)16-2/h5-6,9H,3-4H2,1-2H3
• InChI Key: LNZYJVLBKAJRTB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCC(C2=O)Br)OC

Description

2-bromo-6,7-dimethoxy-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H13BrO3 and its molecular weight is 285.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 500 mg. (2.4 mmol) 6,7-dimethoxy-3,4-dihydronaphthalen-1(2H)-one was dissolved in anhydrous ethanol (10 ml) and Chloroform (10 ml). To this solution was added pyridinium tribromide (0.768 g, 2.4 mmol). The reddish brown mixture was heated with stirring at 50° C. for 20 min. The reaction mixture was then cooled and the solvent was evaporated. Then water (20 ml) was added to the residue and it was then extracted with 50 ml of dichloromethane. The dichloromethane layer was then washed with 10% sodium bicarbonate solution (50 ml) followed by water (50 ml). The organic layer was then dried and the solvent was evaporated in vacuum to yield the crude product, 2-bromo-6,7-dimethoxy-3,4-dihydronaphthalen-1(2H)-one which was purified by column chromatography.